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Troparil: Physical & Chemical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Troparil

Cat. No.: S599919

Understanding the basic properties of Troparil is crucial for planning experiments and troubleshooting. The

table below summarizes key data [1] [2] [3].

Property

Value | Description

Chemical Name

CAS Number

Molecular
Formula

Molecular Weight

Appearance

Boiling Point

Density

Melting Point

pKa

Methyl (1R,2S,3S,5S)-8-methyl-3-phenyl-8-azabicyclo[3.2.1]octane-2-carboxylate
[4]

74163-84-1[1] [2] [3]

C16H21NO2 [1] [2] [3]

259.34 g/mol [1] [2] [3]

White to off-white crystalline solid or powder [3] [5]

350.2 £ 42.0 °C (predicted) [1] [3]

1.099 + 0.06 g/cm? (predicted) [1] [3]

Information missing

9.95 + 0.60 (predicted) [3]
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Solubility & Solution Preparation

Troparil has limited water solubility (approximately 1.2 g/L. at 25 °C) [1]. It is more readily soluble in

organic solvents, and the following solubility data has been reported [5]:

Solvent Solubility
DMF 25 mg/mL
DMSO 10 mg/mL
Ethanol 20 mg/mL

For in vivo studies, here are common formulation methods for compounds with low water solubility [2]:

Troparil Powder

Injection Formulations
(for IP/IV/IM/SC)

Oral Formulations

DMSO : Tween 80 : Saline DMSO : Corn Oil
=10:5:85 =10:90

Ethanol : Cremophor : Saline
=10:10:80

Suspend in 0.5% CMC Na

(carboxymethylcellulose sodium) WiEEY 326 1

Click to download full resolution via product page

Storage & Handling Guidelines

Proper storage is critical for maintaining the stability of the solid compound. The general recommendations

are [2] [5]:

¢ Solid Form: Store as a powder at -20°C. Under these conditions, the compound is expected to be
stable for up to 3 years [2].
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¢ Stock Solutions: Solutions in solvents like DMSO should be stored at -80°C for 6 months or at
-20°C for 1 month [2].

e Handling: Always keep the container tightly closed in a dry, cool, and well-ventilated place. Avoid
dust formation and use personal protective equipment [6] [7].

Frequently Asked Questions

Q1: What is the confirmed stability of Troparil in an aqueous solution at room temperature? The
available search results do not provide specific data on the degradation rate of Troparil in aqueous solutions.
Its stability in solution is likely limited due to the lack of hydrolyzable ester bonds in its core structure [4].
For critical experiments, it is strongly advised to prepare fresh solutions and confirm stability empirically

under your specific conditions.

Q2: How should I handle a spill of Troparil powder? Avoid creating dust. Wear appropriate personal
protective equipment (PPE), including gloves and a dust mask. Carefully collect the material using spark-

proof tools and place it in a closed container for disposal. Do not allow the chemical to enter drains [6] [7].

Q3: Are there any known incompatibilities with common laboratory materials? No specific
incompatibilities are listed in the safety data sheets. However, as a general precaution, it should be stored

away from incompatible materials and strong oxidizing agents [6] [7].

Knowledge Gaps & Experimental Recommendations

The most significant knowledge gap is the absence of quantitative stability data (e.g., half-life) for Troparil

in various solutions. To ensure experimental integrity, consider these steps:

o Establish a Stability Profile: Conduct your own stability studies using High-Performance Liquid
Chromatography (HPLC) to monitor purity and concentration in your chosen solvent over time and
under different storage conditions.

e Document Observations: Record any changes in solution appearance, such as precipitation or color
change, which may indicate degradation.

¢ Standardize Protocols: Where possible, use consistent, freshly prepared solutions to minimize
variability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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